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Compound of Interest

Compound Name: N-Boc-piperazine-d4

Cat. No.: B13445510

Technical Guide: N-Boc-piperazine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Boc-piperazine-d4, a deuterated
derivative of N-Boc-piperazine. This document outlines its chemical properties, primary
applications, and a general experimental protocol for its use.

Core Compound Data

N-Boc-piperazine-d4 is primarily utilized as an internal standard in quantitative analytical
methods, such as liquid chromatography-mass spectrometry (LC-MS), for the precise
measurement of its non-deuterated counterpart, N-Boc-piperazine. The incorporation of
deuterium atoms results in a higher molecular weight without significantly altering its chemical
properties, making it an ideal tracer.
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Property Value Citations
Molecular Weight 190.28 g/mol [1112]
Chemical Formula CoH14D4aN202 [1]

CAS Number 1126621-87-1 [1][3][4]

1-Piperazine-3,3,5,5-d4-

carboxylic acid, 1,1-

dimethylethyl ester; 1,1-

Synonyms

Dimethylethyl 1-piperazine-

3,3,5,5-d4-carboxylate;

Piperazine-3,3,5,5-d4-N-t-BOC

[1]

Deuterium-labeled analogue of

N-Boc-piperazine for use as an

Primary Application

internal standard in

guantitative analysis.

[1]3]

Role in Pharmaceutical Development

N-Boc-piperazine is a versatile building block in medicinal chemistry. The piperazine ring is a

common scaffold in many FDA-approved drugs. The Boc (tert-butyloxycarbonyl) protecting

group allows for selective reactions on one of the nitrogen atoms of the piperazine ring. This

makes it a key intermediate in the synthesis of a wide range of bioactive molecules, including

those targeting D2 and 5-HT1A receptors for psychiatric disorders. N-Boc-piperazine-d4

serves as a critical tool in the pharmacokinetic and metabolic studies of these N-Boc-

piperazine-derived drug candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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